Cas no 1211504-90-3 (1-(1-isopropyl-1H-pyrrol-2-yl)-N-methylmethanamine)

• Product Name: 1-(1-isopropyl-1H-pyrrol-2-yl)-N-methylmethanamine
• CAS No: 1211504-90-3
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 5177182
• Update Time: 2025-06-30

1-(1-isopropyl-1H-pyrrol-2-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-isopropyl-1H-pyrrol-2-yl)-N-methylmethanamine
• N-methyl-1-(1-propan-2-ylpyrrol-2-yl)methanamine
• N-methyl-1-[1-(propan-2-yl)-1H-pyrrol-2-yl]methanamine
• starbld0020180
• BBL012730
• STL163664
• methyl({[1-(propan-2-yl)-1H-pyrrol-2-yl]methyl})amine
• 1H-Pyrrole-2-methanamine, N-methyl-1-(1-methylethyl)-

• Inchi： 1S/C9H16N2/c1-8(2)11-6-4-5-9(11)7-10-3/h4-6,8,10H,7H2,1-3H3
• InChI Key： VCWAXKSEVGVKJS-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1CNC)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• XLogP3: 0.8
• Topological Polar Surface Area: 17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1-isopropyl-1H-pyrrol-2-yl)-N-methylmethanamine

Compound 1211504-90-3: 1-(1-isopropyl-1H-pyrrol-2-yl)-N-methylmethanamine

The compound with CAS No. 1211504-90-3, known as 1-(1-isopropyl-1H-pyrrol-2-yl)-N-methylmethanamine, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrole ring with an isopropyl group and an N-methylamino substituent. The pyrrole ring serves as a key structural element, contributing to the molecule's aromaticity and reactivity. Recent studies have highlighted its potential applications in drug design and material science.

Synthesis and Physical Properties: The synthesis of 1-(1-isopropyl-1H-pyrrol-2-yl)-N-methylmethanamine involves a multi-step process, often utilizing palladium-catalyzed cross-coupling reactions or traditional nucleophilic substitution methods. The compound is typically obtained as a white crystalline solid with a melting point of approximately 85°C. Its molecular weight is 207.3 g/mol, and it exhibits a moderate solubility in organic solvents such as dichloromethane and ethyl acetate.

Biological Activity: Recent research has focused on the biological activity of this compound, particularly its potential as a neurotransmitter modulator. Studies conducted in vitro have shown that 1-(1-isopropyl-1H-pyrrol-2-yl)-N-methylmethanamine can interact with nicotinic acetylcholine receptors, suggesting its role in neuromuscular communication. Additionally, preliminary animal studies indicate that the compound may possess anti-inflammatory properties, making it a promising candidate for the development of novel therapeutic agents.

Applications in Drug Design: The unique structure of this compound has led to its exploration in the design of small molecule inhibitors targeting various disease pathways. For instance, researchers have investigated its ability to inhibit enzymes involved in cancer progression, such as matrix metalloproteinases (MMPs). These findings underscore the potential of CAS No. 1211504-90-3 in oncology drug development.

Environmental Impact: As interest in green chemistry grows, the environmental impact of synthesizing and using CAS No. 1211504-90-3 has become a topic of concern. Recent studies have evaluated the biodegradation rates of this compound under various conditions, revealing that it exhibits moderate biodegradability under aerobic conditions. This information is crucial for assessing its ecological footprint and ensuring sustainable practices in its production and application.

Safety Considerations: While CAS No. 1211504-90-3 holds significant promise for various applications, safety considerations must be addressed. Preclinical toxicity studies have shown that the compound exhibits low acute toxicity; however, long-term exposure effects remain to be thoroughly investigated. Regulatory agencies are increasingly emphasizing the importance of comprehensive safety assessments for compounds entering preclinical and clinical phases.

In conclusion, CAS No. 1211504-90-3, or [product name], represents a versatile molecule with diverse applications across multiple scientific domains. Its unique chemical structure, coupled with recent advancements in understanding its biological activity and environmental impact, positions it as a valuable tool in modern research and development efforts.